Cas no 2138293-31-7 (2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid)

• Product Name: 2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid
• CAS No: 2138293-31-7
• MF: C₉H₉FO₅S
• MW: 248.228165388107
• CID: 5951394
• PubChem ID: 165863376
• Update Time: 2025-06-08

2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(fluorosulfonyl)-4-methoxyphenyl]acetic acid
• EN300-726999
• 2138293-31-7
• 2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid

• Inchi： 1S/C9H9FO5S/c1-15-7-3-2-6(5-9(11)12)4-8(7)16(10,13)14/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： PPXALFLRZRKUQY-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(CC(=O)O)=C1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 248.01547272g/mol
• Monoisotopic Mass: 248.01547272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89Ų

Additional information on 2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid

Research Briefing on 2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid (CAS: 2138293-31-7)

2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid (CAS: 2138293-31-7) is a fluorosulfonyl-containing phenylacetic acid derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique fluorosulfonyl (-SO2F) and methoxy (-OCH3) functional groups, has demonstrated potential applications in medicinal chemistry, particularly in the development of covalent inhibitors and prodrugs. Recent studies have explored its utility as a versatile intermediate for synthesizing bioactive molecules targeting various diseases, including cancer, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid in the design of covalent kinase inhibitors. The fluorosulfonyl group's electrophilic nature enables selective modification of cysteine residues in target proteins, enhancing binding affinity and specificity. Researchers synthesized a series of derivatives using this compound as a key building block, achieving nanomolar inhibitory activity against EGFR and BTK kinases, which are critical targets in oncology. The study emphasized the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In addition to its applications in covalent inhibitor design, 2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid has been investigated for its potential in prodrug development. A 2024 ACS Chemical Biology report demonstrated its use as a masking group for carboxylic acid-containing drugs, enabling improved bioavailability and targeted release. The fluorosulfonyl moiety facilitated enzyme-triggered cleavage in specific tissues, reducing off-target effects. This approach was validated in a murine model of rheumatoid arthritis, where prodrugs derived from this compound exhibited enhanced therapeutic efficacy and reduced toxicity compared to parent drugs.

Recent advancements in synthetic methodologies have also expanded the accessibility of 2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid. A 2023 Organic Letters publication described a scalable, one-pot synthesis route using 3-methoxy-4-fluorosulfonylbenzaldehyde as a starting material, achieving an overall yield of 78%. This innovation addresses previous challenges in large-scale production, paving the way for broader application in drug discovery programs. Structural analogs of this compound are now being screened in high-throughput assays to identify novel leads for neurodegenerative diseases.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid. Current research efforts focus on balancing reactivity and stability, with particular attention to mitigating potential off-target interactions. Collaborative studies between academic and industrial researchers are underway to explore structure-activity relationships and develop next-generation derivatives with improved selectivity profiles.

In conclusion, 2-[3-(Fluorosulfonyl)-4-methoxyphenyl]acetic acid (CAS: 2138293-31-7) represents a valuable chemical scaffold with diverse applications in drug discovery. Its unique combination of functional groups enables innovative approaches to covalent inhibition and prodrug design, as evidenced by recent preclinical studies. Continued research into its synthetic accessibility and biological applications is expected to yield significant contributions to the field of chemical biology and pharmaceutical development in the coming years.